Cas no 1261967-19-4 (2-(3-carbamoylphenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(3-carbamoylphenyl)-6-fluorobenzoic Acid
• CAS No: 1261967-19-4
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• MDL: MFCD18320225
• CID: 1219739
• PubChem ID: 53226138
• Update Time: 2025-06-11

2-(3-carbamoylphenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-carbamoylphenyl)-6-fluorobenzoic Acid
• DTXSID60689870
• 2-(3-Aminocarbonylphenyl)-6-fluorobenzoic acid, 95%
• MFCD18320225
• 1261967-19-4
• 2-(3-AMINOCARBONYLPHENYL)-6-FLUOROBENZOIC ACID
• 3'-Carbamoyl-3-fluoro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320225
• Inchi： 1S/C14H10FNO3/c15-11-6-2-5-10(12(11)14(18)19)8-3-1-4-9(7-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： POMNZVNWJDVIRK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 259.06447134g/mol
• Monoisotopic Mass: 259.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(3-carbamoylphenyl)-6-fluorobenzoic Acid

Introduction to 2-(3-carbamoylphenyl)-6-fluorobenzoic Acid (CAS No. 1261967-19-4)

2-(3-carbamoylphenyl)-6-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261967-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both a carbamoyl group and a fluorine substituent in its molecular framework imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The significance of 2-(3-carbamoylphenyl)-6-fluorobenzoic acid lies in its potential applications across multiple domains of chemical biology and drug discovery. Its molecular structure, featuring a fluorinated aromatic ring connected to a phenyl group with a carbamoyl moiety, suggests functionalities that can interact with biological targets in diverse ways. Such interactions are critical for modulating biological pathways and have implications in the treatment of various diseases.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom, being an electronegative element, can influence the electronic properties of the molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles. This has led to extensive research into synthesizing and optimizing fluorinated benzoic acids for pharmaceutical use.

The 3-carbamoylphenyl moiety in 2-(3-carbamoylphenyl)-6-fluorobenzoic acid introduces an amide-like functionality, which can participate in hydrogen bonding interactions with biological molecules. This feature is particularly valuable in designing molecules that require precise binding to protein targets, such as enzymes and receptors. The combination of these structural elements makes this compound a promising candidate for further investigation in drug development.

Recent studies have highlighted the role of benzoic acid derivatives in addressing various therapeutic challenges. For instance, modifications at the aromatic ring and substitution with functional groups like fluorine have been shown to enhance the efficacy of compounds targeting neurological disorders. The fluorine substituent in 2-(3-carbamoylphenyl)-6-fluorobenzoic acid may contribute to improved oral bioavailability and reduced susceptibility to metabolic degradation, key factors for successful drug candidates.

The carbamoyl group attached to the phenyl ring introduces another layer of complexity, enabling diverse chemical modifications that can fine-tune the pharmacological properties of the molecule. This flexibility has been exploited in synthesizing analogs with enhanced potency and selectivity. Such analogs are being explored for their potential in treating conditions ranging from inflammatory diseases to metabolic disorders.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for novel compounds like 2-(3-carbamoylphenyl)-6-fluorobenzoic acid. These technologies allow researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. The integration of computational methods with experimental validation has significantly shortened the timeline for bringing new drugs to market.

In addition to its pharmaceutical applications, 2-(3-carbamoylphenyl)-6-fluorobenzoic acid may find utility in other areas such as agrochemicals and material science. Its unique structural features could be leveraged to develop new types of pesticides or specialty chemicals with tailored properties.

The synthesis of 2-(3-carbamoylphenyl)-6-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve scalability for industrial production.

Evaluation of 2-(3-carbamoylphenyl)-6-fluorobenzoic acid in preclinical studies has revealed promising results regarding its biological activity. Initial assays suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The growing body of research on benzoic acid derivatives underscores their importance as pharmacological tools. As scientists continue to uncover new applications for these compounds, 2-(3-carbamoylphenyl)-6-fluorobenzoic acid is poised to play a significant role in future drug development efforts. Its unique structural attributes offer a rich foundation for designing molecules that can address unmet medical needs effectively.

In conclusion, 2-(3-carbamoylphenyl)-6-fluorobenzoic acid (CAS No. 1261967-19-4) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its structural features—particularly the combination of a carbamoyl group and a fluorine substituent—make it an attractive scaffold for further exploration. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and therapeutic innovation.